Cas no 1805916-51-1 (6-(Bromomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine)

• Product Name: 6-(Bromomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine
• CAS No: 1805916-51-1
• MF: C₉H₇BrF₅NO₂
• MW: 336.053399324417
• CID: 4813316
• Update Time: 2025-10-30

6-(Bromomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H7BrF5NO2/c1-17-8-6(7(11)12)5(18-9(13,14)15)2-4(3-10)16-8/h2,7H,3H2,1H3
• InChI Key： ZJGWQUQSZMYNKF-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(F)F)C(=N1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 6-(Bromomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine

Introduction to 6-(Bromomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1805916-51-1)

6-(Bromomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1805916-51-1) is a highly specialized compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its bromomethyl, difluoromethyl, methoxy, and trifluoromethoxy substituents, which collectively contribute to its distinctive chemical properties and biological activities.

The bromomethyl group in 6-(Bromomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine serves as a versatile functional group for further chemical modifications. It can be readily used in various synthetic transformations, such as nucleophilic substitution reactions, to introduce new functionalities or linkages to the molecule. This makes the compound an attractive starting material for the synthesis of more complex derivatives with tailored properties.

The presence of the difluoromethyl group is another key feature of this compound. Fluorinated substituents are known to significantly influence the electronic and steric properties of molecules, often enhancing their metabolic stability and bioavailability. In the context of drug discovery, compounds containing difluoromethyl groups have shown promise in improving the pharmacokinetic profiles of lead candidates. Recent studies have highlighted the importance of fluorination in optimizing the therapeutic index of various pharmaceuticals.

The methoxy group in 6-(Bromomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine contributes to the overall polarity and solubility of the molecule. Methoxy groups are commonly used in medicinal chemistry to modulate the lipophilicity and hydrogen bonding capabilities of compounds, which can be crucial for optimizing their interactions with biological targets. This functional group can also influence the conformational flexibility and binding affinity of the molecule, making it an important consideration in drug design.

The trifluoromethoxy group is a particularly noteworthy substituent in this compound. Trifluoromethoxy groups are known for their strong electron-withdrawing effects, which can significantly impact the electronic distribution within the molecule. This property makes 6-(Bromomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine an excellent candidate for applications where enhanced electronegativity is desired, such as in the development of pesticides or herbicides. The trifluoromethoxy group has also been shown to improve the metabolic stability and reduce toxicity in certain pharmaceuticals.

In terms of its potential applications, 6-(Bromomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine has been explored in various research areas. One notable application is in the field of agrochemicals, where it has shown promise as a precursor for developing new pesticides and herbicides with improved efficacy and reduced environmental impact. The unique combination of functional groups in this compound allows for fine-tuning of its properties to meet specific agricultural needs.

Another area of interest is medicinal chemistry, where 6-(Bromomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine has been investigated as a potential lead compound for drug discovery. Its structural features make it suitable for targeting a variety of biological pathways and receptors. For example, recent studies have explored its use as a scaffold for developing inhibitors of specific enzymes involved in disease processes, such as kinases or proteases.

From a synthetic chemistry perspective, 6-(Bromomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine can be synthesized through a series of well-established reactions. The synthesis typically involves multi-step processes that include bromination, fluorination, methylation, and trifluoromethylation steps. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both research and industrial settings.

In conclusion, 6-(Bromomethyl)-3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1805916-51-1) is a versatile and promising compound with significant potential in various fields, including agrochemicals and medicinal chemistry. Its unique combination of functional groups offers opportunities for further chemical modifications and biological applications, making it an important molecule for ongoing research and development efforts.